Cas no 1804755-49-4 (6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1804755-49-4
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4847586
• Update Time: 2025-10-28

6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-3-4-1-2-5(11)12-6(4)7(9)10/h1-2,7H,3H2,(H2,11,12)
• InChI Key： VZPKAICUZSPBCJ-UHFFFAOYSA-N
• SMILES： FCC1=CC=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine

Research Briefing on 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS: 1804755-49-4)

6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS: 1804755-49-4) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substituents, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The structural features of 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine make it an attractive scaffold for medicinal chemistry. The presence of multiple fluorine atoms enhances the metabolic stability and bioavailability of derived compounds, while the amino group provides a handle for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors, showing improved selectivity profiles compared to non-fluorinated analogs.

Recent synthetic approaches to 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine have focused on optimizing yield and purity. A team at MIT developed a novel catalytic fluorination method that significantly improved the production efficiency of this compound (Nature Chemistry, 2024). Their work highlighted the importance of palladium-catalyzed C-F bond formation in the late-stage functionalization of pyridine derivatives, opening new avenues for scalable synthesis.

In pharmacological studies, derivatives of 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine have shown remarkable activity against various disease targets. A 2024 paper in ACS Chemical Biology reported that certain analogs exhibited nanomolar inhibition of protein-protein interactions involved in cancer progression. The fluorinated moieties were found to play a crucial role in enhancing binding affinity through favorable hydrophobic interactions with target proteins.

The compound's potential extends beyond traditional small-molecule therapeutics. Researchers at Stanford University recently incorporated 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine into PROTAC (Proteolysis Targeting Chimera) designs, demonstrating enhanced degradation efficiency of oncogenic proteins (Cell Chemical Biology, 2024). This application leverages the compound's ability to serve as a linker that maintains optimal spatial arrangement between the target-binding warhead and E3 ligase recruiter.

Safety and toxicity profiling of 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine derivatives have shown promising results in preclinical studies. The fluorination pattern appears to reduce off-target effects while maintaining therapeutic efficacy, as evidenced by recent in vivo studies published in Chemical Research in Toxicology (2024). These findings support the continued development of this compound class for clinical applications.

Future research directions for 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine include exploration of its use in radiopharmaceuticals and as a component of antibody-drug conjugates. The fluorine atoms present opportunities for 18F-labeling in PET imaging applications, while the amino group allows for conjugation to biological carriers. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest.

In conclusion, 6-Amino-2-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS: 1804755-49-4) represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery and development. Its unique fluorination pattern and synthetic accessibility position it as a valuable tool for medicinal chemists working on next-generation therapeutics. Continued research into its structure-activity relationships and biological applications is expected to yield significant advances in the coming years.